Cas no 868407-50-5 ((E)-3-(2-Amino-4-chlorophenyl)-acrylic acid)

• Product Name: (E)-3-(2-Amino-4-chlorophenyl)-acrylic acid
• CAS No: 868407-50-5
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 4796053
• PubChem ID: 23003579
• Update Time: 2024-03-01

(E)-3-(2-Amino-4-chlorophenyl)-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chlorocinnamic acid
• (E)-3-(2-amino-4-chlorophenyl)-acrylic acid
• (E)-3-(2-amino-4-chlorophenyl)prop-2-enoic acid
• (E)-3-(2-Amino-4-chlorophenyl)-acrylic acid

• Inchi： 1S/C9H8ClNO2/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H,11H2,(H,12,13)/b4-2+
• InChI Key： IJDAAMAVIKGCRP-DUXPYHPUSA-N
• SMILES： ClC1C=CC(/C=C/C(=O)O)=C(C=1)N

Computed Properties

• Exact Mass: 197.0243562g/mol
• Monoisotopic Mass: 197.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids